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Compound of Interest

Compound Name: 4-Methoxy-2-methylaniline

Cat. No.: B089876

Essential Safety and Handling Guide for 4-Methoxy-
2-methylaniline

This guide provides critical safety protocols and logistical information for the handling and
disposal of 4-Methoxy-2-methylaniline (also known as p-Cresidine). Researchers, scientists,
and drug development professionals should strictly adhere to these procedures to ensure a
safe laboratory environment. This compound is classified as a hazardous chemical, and proper
precautions are mandatory to mitigate potential health risks.[1]

Chemical Information:
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Property Value

Molecular Formula C8H11NO

White to Brown powder to lump, or Dark brown

Appearance o
liquid
Boiling Point 248-249 °C
Melting Point 13-14 °C
Flash Point 124 °C (closed cup)
Density 1.065 g/mL at 25 °C
Harmful if swallowed, in contact with skin, or if
Hazards inhaled. Causes skin and serious eye irritation.

Suspected of causing cancer.[1][2]

Strong oxidizing agents, acids, acid anhydrides,

Incompatibilities ) )
and acid chlorides.[3][4][5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is essential to prevent exposure to 4-
Methoxy-2-methylaniline. All personnel must receive training on the correct use, removal, and
disposal of PPE.
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Protection Type

Specification

Hand Protection

Chemical-resistant gloves (e.g., Nitrile,
Neoprene) meeting EN 374 standard.[6] Gloves
should be inspected before use and disposed of

properly after handling.

Eye/Face Protection

Chemical safety goggles or a face shield
compliant with OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

Skin and Body Protection

Alab coat, long pants, and closed-toe shoes are
required. For tasks with a higher risk of
splashing, a chemical-resistant apron and

sleeves should be worn.

Respiratory Protection

All' handling should occur in a certified chemical
fume hood. If there is a risk of inhalation, a
NIOSH/MSHA or European Standard EN 149
approved respirator with an appropriate
cartridge for organic vapors and particulates
should be used.[1]

First Aid Procedures

In the event of exposure, immediate action is crucial.
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Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide artificial respiration. Seek

immediate medical attention.[1][4]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area thoroughly with soap
and plenty of water for at least 15 minutes. Seek
medical attention.[1][4][5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][4][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[4][7]

Operational Plan for Safe Handling

A systematic approach is necessary for handling 4-Methoxy-2-methylaniline to minimize the

risk of exposure.

1. Preparation:

o Ensure a certified chemical fume hood is operational.

» Verify that an eyewash station and safety shower are accessible.[1]

o Assemble all necessary PPE and ensure it is in good condition.

o Prepare all required equipment and reagents before handling the chemical.

o Keep the container of 4-Methoxy-2-methylaniline tightly closed until the point of use.[3]

2. Handling:

e Conduct all work with 4-Methoxy-2-methylaniline inside a chemical fume hood.
o Wear the full complement of required PPE at all times.
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» Avoid direct contact with skin, eyes, and clothing.

« If handling the solid form, take care to avoid generating dust.[4][6]

e Use only non-sparking tools if the compound is in a flammable solvent.
» Do not eat, drink, or smoke in the laboratory area.[3]

3. Post-Handling:

e Wash hands thoroughly with soap and water immediately after handling.[4][6]

o Decontaminate all work surfaces and equipment after use.

e Properly remove and dispose of contaminated PPE.

o Store 4-Methoxy-2-methylaniline in a tightly closed container in a cool, dry, and well-
ventilated area, away from incompatible materials.[3] The storage area should be locked.[1]

Disposal Plan

All waste containing 4-Methoxy-2-methylaniline must be treated as hazardous waste and
disposed of according to local, state, and federal regulations.

1. Waste Collection:

o Collect all waste, including unused chemical, contaminated consumables (e.g., gloves,
absorbent paper), and empty containers, in a designated and clearly labeled hazardous
waste container.

e Do not mix with other waste streams.

2. Spill Cleanup:

 In case of a spill, evacuate the area of personnel not wearing appropriate PPE.[3]

e Remove all sources of ignition.[3]

 For liquid spills, contain the spill using an inert absorbent material like vermiculite or dry
sand.[6]

o For solid spills, dampen the material with 60-70% ethanol to avoid generating dust before
transferring to a suitable container.[7]

o Clean the spill area thoroughly with a suitable solvent (e.g., 60-70% ethanol followed by
soap and water).[7]

o Collect all cleanup materials in a sealed container for disposal as hazardous waste.

3. Final Disposal:
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o Dispose of the hazardous waste through an approved waste disposal plant.[1]

» Contact your institution's environmental health and safety department for specific disposal
procedures.

Safe Handling Workflow

1. Preparation
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Caption: Workflow for the safe handling of 4-Methoxy-2-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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